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Compound of Interest

3-Cyano-5-methoxyisonicotinic
Compound Name:

acid
CAS No.: 1138444-09-3
Cat. No.: B1421137

Get Quote

Executive Summary

3-Cyano-5-methoxyisonicotinic acid (CMINA) represents a highly functionalized pyridine
derivative offering unique steric and electronic properties for materials science.[1] Unlike simple
isonicotinic acid, CMINA incorporates a strong electron-withdrawing nitrile group at the C3
position and an electron-donating methoxy group at the C5 position.

This "push-pull” electronic architecture, combined with the steric crowding of the 3,4,5-
substitution pattern, makes CMINA a high-value candidate for:

o Metal-Organic Frameworks (MOFs): As a pore-engineering linker that introduces polarity and
steric bulk to modulate gas adsorption selectivity.[1]

o Optoelectronics: As a core scaffold for Intramolecular Charge Transfer (ICT) chromophores,
where the steric bulk minimizes Aggregation-Caused Quenching (ACQ).

o Crystal Engineering: Utilizing the nitrile group as a secondary hydrogen-bond acceptor to
direct supramolecular assembly.
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Chemical Profile & Structural Logic[1][2]

¢ I[UPAC Name: 3-cyano-5-methoxypyridine-4-carboxylic acid[1]
e Molecular Weight: 178.14 g/mol [1]

o Key Functional Groups:

o

Pyridine Nitrogen (N1): Primary coordination site (soft base).

o

Carboxylate (C4): Anionic coordination site (hard base).

[¢]

Nitrile (C3): Weak coordination site / H-bond acceptor / Dipole modulator.[1]

[¢]

Methoxy (C5): Steric bulk / Electron donor.

Expert Insight: The "Steric Gearing" Effect

The proximity of the nitrile (C3) and methoxy (C5) groups to the central carboxylate (C4) forces
the carboxylate group to rotate out of the pyridine plane. In MOF construction, this twist
prevents the formation of perfectly flat, stacked sheets, thereby increasing the fractional free
volume (porosity) and reducing framework interpenetration.

Application I: Coordination Modulation in MOF
Synthesis

CMINA is particularly effective as a functional modulator in the synthesis of Zirconium-based
MOFs (e.g., UiO-66 series) or Zinc-based pillared frameworks.[1] By replacing standard linkers
(like terephthalic acid or isonicotinic acid) with CMINA, researchers can introduce "functional
defects" or specific binding pockets for small molecules (e.g., CO2 capture).

Protocol A: Solvothermal Synthesis of CMINA-
Modulated Zn-MOF

Objective: To synthesize a crystalline coordination polymer using CMINA to modulate pore
polarity.

Reagents:
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Zinc Nitrate Hexahydrate [Zn(NOs)2-6H20] (98%)

3-Cyano-5-methoxyisonicotinic acid (CMINA) (=297%)[1][2]

N,N-Dimethylformamide (DMF) (Anhydrous)[1]

Ethanol (Absolute)
Step-by-Step Methodology:
e Precursor Dissolution:

o In a 20 mL scintillation vial, dissolve 0.5 mmol (89 mg) of CMINA in 10 mL of DMF/Ethanol
(3:1 viv).

o Sonicate for 10 minutes until the solution is clear. Note: The methoxy group improves
solubility in organic solvents compared to unsubstituted isonicotinic acid.

e Metal Addition:
o Add 0.25 mmol (74 mg) of Zn(NOs)2-6H20 to the solution.

o Stir at room temperature for 30 minutes. The solution should remain clear; if precipitation
occurs, add 1-2 drops of dilute HNOs to redissolve.

e Solvothermal Growth:
o Transfer the solution to a Teflon-lined stainless steel autoclave (25 mL capacity).
o Seal and heat at 100°C for 48 hours in a programmable oven (Ramp rate: 1°C/min).

o Critical Step: Allow the autoclave to cool to room temperature naturally over 12 hours.
Rapid cooling induces amorphous precipitation.

* |solation & Activation:
o Filter the resulting block-shaped crystals.

o Wash 3x with DMF and 3x with Ethanol to remove unreacted ligand.
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o Solvent Exchange: Immerse crystals in anhydrous acetone for 3 days, refreshing the
solvent every 24 hours.

o Activation: Dry under vacuum (102 Torr) at 80°C for 6 hours.
Data Interpretation:

o XRD: Compare powder X-ray diffraction patterns with simulated patterns of standard Zn-
isonicotinate frameworks. Shifts in low-angle peaks indicate unit cell expansion due to the
methoxy steric bulk.[1]

o BET Surface Area: Expect a lower surface area than unsubstituted analogs, but higher
isosteric heat of adsorption (Qst) for CO2 due to the polar nitrile interaction.

Application II: Solid-State Fluorescence (Push-Puli
Systems)

The 3-cyano-5-methoxy substitution pattern creates an internal "push-pull” system on the
pyridine ring.[1] This makes CMINA an excellent precursor for solid-state emitters.[1]

Mechanism: Steric Inhibition of Quenching

Standard planar fluorophores suffer from Aggregation-Caused Quenching (ACQ) in the solid
state due to

stacking.[1] The C5-methoxy group of CMINA disrupts this stacking, allowing the molecule to
retain high quantum efficiency in crystal form.

Workflow Diagram: Electronic Pathway

The following diagram illustrates the logical flow of electronic excitation and the role of
substituents in CMINA-based materials.
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Caption: Mechanistic pathway showing how the 3,4,5-substitution pattern of CMINA enhances
solid-state fluorescence by preventing quenching interactions.

Preparation Protocol: Hydrolysis of Methyl Ester

Commercially, the molecule is often available as Methyl 3-cyano-5-methoxyisonicotinate.[1] For
coordination chemistry, the free acid is required.

Reaction:

Protocol:

» Dissolution: Dissolve 1.0 g (5.2 mmol) of the methyl ester in 20 mL of THF.
e Hydrolysis: Add 10 mL of 1.0 M LiOH (aq) dropwise at 0°C.

o Why LiOH? LiOH is milder than NaOH and less likely to attack the nitrile group
(hydrolyzing it to an amide).

e Reaction: Stir at room temperature for 3 hours. Monitor via TLC (EtOAc/Hexane 1:1).
e Workup:
o Evaporate THF under reduced pressure.
o Acidify the aqueous residue to pH 3.0 using 1.0 M HCI.
o The product, 3-Cyano-5-methoxyisonicotinic acid, will precipitate as a white solid.[1]

 Purification: Recrystallize from minimal hot water/ethanol.
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Yield Expectation: >85%

Summary of Physical Properties

Property Value (Approx.) Relevance to Application

Determines buffer pH for MOF
pKa (COOH) ~3.8-4.2 growth; lower than isonicotinic
acid due to CN- induction.[1]

High solubility in polar aprotic
Solubility DMSO, DMF, MeOH solvents aids solvothermal
synthesis.[1]

Suitable for activation
Thermal Stability >220°C (Crystal) processes in porous material

synthesis.[1]

Monodentate (N), Bridging Versatile binding allows for 1D
(CO0) chains or 3D frameworks.[1]

Coordination Modes

References

» Crystal Engineering of Pyridine Carboxylates

o Context: General principles of using substituted isonicotinic acids in MOFs.

o Source: Du, M., et al. (2013). "Coordination modulation: a way to improve the properties of
metal—organic frameworks."[3] Journal of Materials Chemistry A. Link

e Fluorescence of Cyano-Substituted Aromatics

o Context: Mechanism of ESIPT and solid-state fluorescence in cyano-derivatives
(analogous to CN-HBT).[1]

o Source: Mutai, T., et al. (2014). "Remarkable Increase of Fluorescence Quantum
Efficiency by Cyano Substitution." Materials. Link

¢ Synthesis of Cyano-Pyridines
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o Context: Methodologies for oxidizing and functionalizing pyridine rings (relevant to the
hydrolysis protocol).

o Source: Scriven, E. F. V. (1984). "Pyridines and their Benzo Derivatives: (ii) Reactivity at
Ring Atoms." Comprehensive Heterocyclic Chemistry. Link

e Pore Engineering in MOFs

o Context: Effect of steric bulk (methoxy groups) on gas adsorption in MOFs.

o Source: Cohen, S. M. (2012). "Postsynthetic methods for the functionalization of metal—
organic frameworks." Chemical Reviews. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1421137?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1421137?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

